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Compound of Interest

Compound Name: Ethyl 4-bromo-2-methylbutanoate

Cat. No.: B1610555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-bromo-2-
methylbutanoate, a key building block in organic synthesis with significant potential in

pharmaceutical development. This document details its chemical and physical properties,

outlines a proposed synthetic protocol, and explores its role in the development of novel

antibacterial agents through the inhibition of the LpxC enzyme in the lipid A biosynthesis

pathway.

Core Properties of Ethyl 4-bromo-2-methylbutanoate
Ethyl 4-bromo-2-methylbutanoate is a functionalized ester that serves as a versatile

intermediate in the synthesis of more complex molecules. Its bifunctional nature, possessing

both an ester group and a reactive bromine atom, allows for a variety of chemical

transformations.

Quantitative Data Summary
The key physicochemical properties of Ethyl 4-bromo-2-methylbutanoate are summarized in

the table below for easy reference.
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Property Value Source

Molecular Weight 209.08 g/mol [1]

Molecular Formula C₇H₁₃BrO₂ [1]

CAS Number 2213-09-4 [1]

IUPAC Name
ethyl 4-bromo-2-

methylbutanoate
[1]

Canonical SMILES CCOC(=O)C(C)CCBr [1]

InChI Key
FYLONIWABFGHJB-

UHFFFAOYSA-N
[1]

Predicted Density 1.3±0.1 g/cm³

Predicted Boiling Point 212.0±23.0 °C at 760 mmHg

Predicted Flash Point 107.7±13.0 °C

Molecular Structure
The two-dimensional structure of Ethyl 4-bromo-2-methylbutanoate highlights the ethyl ester

group and the bromine atom attached to the butyl chain, with a methyl group at the second

carbon position.
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Start: 2-Methylbutanoic Acid

Hell-Volhard-Zelinsky Reaction
(PBr3, Br2)

Intermediate: 2-Bromo-2-methylbutanoyl bromide

Esterification
(Ethanol)

Product: Ethyl 4-bromo-2-methylbutanoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipid A Biosynthesis Pathway

UDP-GlcNAc

LpxA

UDP-3-O-(R-3-hydroxymyristoyl)-GlcNAc

LpxC

UDP-3-O-(R-3-hydroxymyristoyl)-GlcN

LpxD

Lipid A

...subsequent steps

LpxC Inhibitor
(derived from Ethyl

4-bromo-2-methylbutanoate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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